Cas no 96-70-8 (2-tert-butyl-4-ethylphenol)

• Product Name: 2-tert-butyl-4-ethylphenol
• CAS No: 96-70-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD00069413
• CID: 34869
• PubChem ID: 7309
• Update Time: 2024-10-25

2-tert-butyl-4-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-4-ethylphenol
• 2-Butyl-2-ethyl-1,3-propanediol
• 2-(tert)-Butyl-4-ethylphenol
• 2-tert-Butyl-4-ethylphenol
• 2-tert-Butyl-4-ethylphenolneat
• 2-T-BUTYL-4-ETHYLPHENOL
• 4-Aethyl-2-tert-butyl-phenol
• 4-Ethyl-2-tert-butylphenol
• 4-Hydroxy-1-aethyl-3-tert.-butyl-benzol
• 6-di-t-butyl-4-ethylphenol
• Phenol,2-tert-butyl-4-ethyl- (6CI,7CI,8CI)
• 2-tert-Butyl-p-ethylphenol
• 6-tert-Butyl-4-ethylphenol
• 6-tert-Butyl-p-ethylphenol
• 2-(1,1-Dimethylethyl)-4-ethylphenol
• 2-tert-Butyl-4-ethyl-1-hydroxybenzene
• 2-(1,1-Dimethylethyl)-4-ethylphenol (ACI)
• Phenol, 2-tert-butyl-4-ethyl- (6CI, 7CI, 8CI)
• Benzene, 2tertbutyl4ethyl1hydroxy
• NCGC00248017-01
• LZHCVNIARUXHAL-UHFFFAOYSA-
• W-109362
• Phenol, 2-(1,1-dimethylethyl)-4-ethyl-
• D88860
• 96-70-8
• NCGC00254521-01
• NS00015705
• Benzene, 2-tert-butyl-4-ethyl-1-hydroxy-
• CS-W017309
• Q26840733
• 2-tert-butyl-4-ethyl-phenol
• 2-tert-Butyl-4-ethylphenol, 99%
• P944B16873
• 2-T-BUTYL-4-ETHYLPHENOL [HSDB]
• Phenol, 2(1,1dimethylethyl)4ethyl
• Phenol, 2-tert-butyl-4-ethyl-
• CHEMBL224237
• Phenol, 2tertbutyl4ethyl
• HSDB 5305
• EN300-20846
• SCHEMBL245857
• EINECS 202-526-8
• B1810
• DTXSID4044581
• [2-(methylamino)acetyl] (2S)-2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-5-guanidino-pentanoyl]amino]-3-phenyl-propanoate
• UNII-P944B16873
• 2-(T-BUTYL)-4-ETHYLPHENOL
• CAS-96-70-8
• DTXCID2024581
• AKOS000120797
• 2tertButyl4ethylphenol
• Tox21_300390
• DS-18425
• MFCD00069413
• 4Ethyl2tertbutylphenol
• 2-tert-butyl-4-ethylphenol

• MDL： MFCD00069413
• Inchi： 1S/C12H18O/c1-5-9-6-7-11(13)10(8-9)12(2,3)4/h6-8,13H,5H2,1-4H3
• InChI Key： LZHCVNIARUXHAL-UHFFFAOYSA-N
• SMILES： OC1C(C(C)(C)C)=CC(CC)=CC=1

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.939 g/mL at 25 °C(lit.)
• Melting Point: 28-32 °C (lit.)
• Boiling Point: 248°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5087 (estimate)
• PSA: 20.23000
• LogP: 3.25210
• Solubility: Not determined
• FEMA: 3291

2-tert-butyl-4-ethylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2430
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S37/39-S45-S36/37/39-S27
• RTECS：TY3605000
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons